Cas no 63954-90-5 (5-cyano-4-Pyridazinecarboxylic acid methyl ester)

• Product Name: 5-cyano-4-Pyridazinecarboxylic acid methyl ester
• CAS No: 63954-90-5
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 1115276
• Update Time: 2024-07-24

5-cyano-4-Pyridazinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-cyano-4-Pyridazinecarboxylic acid methyl ester
• 4-Pyridazinecarboxylic acid, 5-cyano-, methyl ester

• Inchi： 1S/C7H5N3O2/c1-12-7(11)6-4-10-9-3-5(6)2-8/h3-4H,1H3
• InChI Key： CETHTKGXDOTZQL-UHFFFAOYSA-N
• SMILES： C1=NN=CC(C#N)=C1C(OC)=O

Computed Properties

• Exact Mass: 163.03825

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 409.7±30.0 °C(Predicted)
• PSA: 75.87
• pka: -2.90±0.10(Predicted)